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Compound of Interest

Compound Name: Sanguirubine

Cat. No.: B1198575

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
Sanguirubine, a benzophenanthridine alkaloid of interest for its potential therapeutic
applications. This document outlines its core chemical and physical characteristics, detailed
experimental protocols for its extraction, analysis, and in vitro evaluation, and a summary of its
known interactions with key cellular signaling pathways.

Physicochemical Properties

Sanguirubine is a naturally occurring quaternary benzophenanthridine alkaloid found in plants
such as Sanguinaria canadensis.[1][2][3] Its core structure and properties are summarized
below.
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Property Data Source(s)
Molecular Formula C22H20NOs* [1]
Molecular Weight 378.4 g/mol [1]

3,16,17-trimethoxy-12-methyl-
6,8-dioxa-12-
azoniapentacyclo[11.8.0.02,1°.0
IUPAC Name _ [1]
5,9.014 1%]henicosa-
1(13),2,4,9,11,14,16,18,20-

nonaene

CAS Number 55950-33-9 [4]

Data for the closely related
Appearance alkaloid Sanguinarine is a red [5]

crystalline solid.

Data for the closely related
) ) alkaloid Sanguinarine is
Melting Point ) [5]
reported to be in the range of

205-215°C.

Soluble in organic solvents
N such as Dimethyl Sulfoxide
Solubility . ] [61[7]
(DMSO) and ethanol; sparingly

soluble in water.

No specific data available for
pKa N
Sanguirubine.

Experimental Protocols

The following sections provide detailed methodologies for the extraction, purification,
quantification, and in vitro analysis of Sanguirubine.

Extraction and Purification from Sanguinaria canadensis

This protocol outlines a general procedure for the extraction and purification of Sanguirubine
from its natural source.
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Methodology:
e Preparation of Plant Material:

o Obtain dried rhizomes of Sanguinaria canadensis.

o Grind the rhizomes into a fine powder using a mechanical grinder.
o Extraction:

o Suspend the powdered rhizomes in methanol at a 1:10 (w/v) ratio.

o Perform extraction using a Soxhlet apparatus for 6-8 hours. Alternatively, macerate the
powder in methanol for 48 hours with occasional shaking.

e Solvent Evaporation:
o Filter the methanolic extract to remove solid plant material.

o Concentrate the filtrate under reduced pressure using a rotary evaporator at 40-50°C to
obtain a crude extract.

» Acid-Base Partitioning:

o

Dissolve the crude extract in 1 M hydrochloric acid.

[¢]

Wash the acidic solution with diethyl ether to remove non-alkaloidal impurities.

[e]

Adjust the pH of the aqueous layer to 8-9 with ammonium hydroxide to precipitate the
alkaloids.

Extract the alkaloids into chloroform.

[¢]

e Purification:
o Concentrate the chloroform extract.

o Subiject the concentrated extract to column chromatography on silica gel.
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o Elute with a gradient of chloroform and methanol, starting with 100% chloroform and
gradually increasing the methanol concentration.

o Collect fractions and monitor by thin-layer chromatography (TLC) to isolate Sanguirubine.

Workflow for Extraction and Purification of Sanguirubine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sanguirubine: A Technical Guide to its Physicochemical
Properties for Advanced Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198575#physicochemical-properties-of-
sanguirubine-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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